Cas no 1248291-68-0 (3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-ethylpropanamide)

• Product Name: 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-ethylpropanamide
• CAS No: 1248291-68-0
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6567216
• PubChem ID: 62326248
• Update Time: 2025-05-19

3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-ethylpropanamide
• 1H-Pyrazole-1-propanamide, 4-amino-N-ethyl-3,5-dimethyl-

• Inchi： 1S/C10H18N4O/c1-4-12-9(15)5-6-14-8(3)10(11)7(2)13-14/h4-6,11H2,1-3H3,(H,12,15)
• InChI Key： MSJRPHKNBIEEHC-UHFFFAOYSA-N
• SMILES： N1(CCC(NCC)=O)C(C)=C(N)C(C)=N1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 444.4±45.0 °C(Predicted)
• pka: 15.99±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-ethylpropanamide

3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-ethylpropanamide: A Comprehensive Overview

The compound 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-ethylpropanamide with CAS No. 1248291-68-0 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with an amide functional group, making it a promising candidate for various applications in drug discovery and material science.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural feature of this compound. The presence of amino and methyl substituents on the pyrazole ring enhances its electronic properties and contributes to its reactivity. The N-ethylpropanamide group further adds to the molecule's versatility by introducing a lipophilic moiety, which can influence its solubility and bioavailability.

Recent studies have highlighted the potential of 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-ethylpropanamide as a lead compound in the development of novel therapeutic agents. For instance, researchers have explored its role as an inhibitor of certain enzymes involved in metabolic disorders. The compound's ability to interact with target proteins through hydrogen bonding and hydrophobic interactions makes it a valuable tool in medicinal chemistry.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). The pyrazole ring's conjugation system plays a crucial role in determining the molecule's optical and electronic characteristics.

From a synthetic perspective, the preparation of 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yl)-N-ethylpropanamide involves a series of well-established organic reactions. The synthesis typically begins with the preparation of the pyrazole ring through condensation reactions involving carbonyl compounds and ammonia derivatives. Subsequent steps involve functionalization of the pyrazole ring with amino and methyl groups, followed by the introduction of the amide moiety.

The compound's stability under various conditions has been extensively studied. It exhibits good thermal stability and is resistant to hydrolysis under mild conditions, making it suitable for use in diverse chemical environments. However, exposure to strong acids or bases may lead to degradation, necessitating careful handling during synthesis and application.

In terms of biological activity, 3-(4-amino-3,5-dimethyl-1H-pyrazol-1-yil)-N ethylpropanamide has shown promising results in preclinical studies. It demonstrates selective inhibition against certain enzymes implicated in inflammatory diseases and cancer progression. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for anti-inflammatory and anticancer therapies.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its binding affinity towards various protein targets and have guided the design of more potent analogs with improved pharmacokinetic profiles.

In conclusion, 3-(4-amino 3 5 dimethyl 1H pyrazol 1 yl) N ethylpropanamide is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with its favorable chemical and biological properties, positions it as an important molecule for future research and development efforts.